Technical Documentation Center

3-(Thiophen-3-yl)pentan-3-amine hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-(Thiophen-3-yl)pentan-3-amine hydrochloride

Core Science & Biosynthesis

Foundational

A Technical Guide to the Pharmacological Exploration of 3-(Thiophen-3-yl)pentan-3-amine HCl Derivatives: A Novel Scaffold for CNS Drug Discovery

Executive Summary The thiophene moiety is a privileged scaffold in modern medicinal chemistry, integral to a multitude of FDA-approved therapeutics.[1] Its derivatives are noted for their diverse pharmacological activiti...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The thiophene moiety is a privileged scaffold in modern medicinal chemistry, integral to a multitude of FDA-approved therapeutics.[1] Its derivatives are noted for their diverse pharmacological activities, including but not limited to, anticancer, anti-inflammatory, and significant central nervous system (CNS) effects.[2][3][4] This guide focuses on a novel, underexplored class of compounds: 3-(Thiophen-3-yl)pentan-3-amine HCl and its derivatives. While direct literature on this specific chemical entity is sparse, this document serves as a comprehensive technical roadmap for its synthesis, characterization, and pharmacological evaluation. By leveraging established principles of medicinal chemistry and drawing parallels from structurally related 3-aminothiophene analogs, we will delineate a clear path for researchers to unlock the therapeutic potential of this promising scaffold. This guide is intended for researchers, scientists, and drug development professionals dedicated to the discovery of next-generation CNS-acting agents.

Introduction: The Thiophene Scaffold and the Promise of 3-Aminothiophene Derivatives

Thiophene, a five-membered sulfur-containing heterocycle, is a cornerstone in the design of bioactive molecules.[1][5] Its unique electronic properties and ability to engage in a variety of molecular interactions have led to its incorporation into drugs targeting a wide array of diseases. Thiophene derivatives have shown remarkable versatility, with applications ranging from oncology to infectious diseases and neurodegenerative disorders.[3] The 3-aminothiophene core, in particular, represents a versatile building block for the synthesis of compounds with diverse biological activities. While 2-aminothiophenes have been more extensively studied, 3-aminothiophene derivatives are gaining increasing attention for their potential as modulators of key biological targets.[6][7]

The subject of this guide, 3-(Thiophen-3-yl)pentan-3-amine HCl, presents a unique structural motif. The tertiary amine functionality, constrained by the pentyl groups, suggests potential interactions with various CNS targets, including N-methyl-D-aspartate (NMDA) receptors and monoamine transporters. The exploration of this chemical space is therefore a scientifically meritorious endeavor with the potential to yield novel therapeutic agents for a range of neurological and psychiatric disorders.

Proposed Synthetic Pathways

The synthesis of 3-(Thiophen-3-yl)pentan-3-amine HCl and its derivatives can be approached through several established synthetic methodologies. The choice of a specific route will depend on the availability of starting materials and the desired structural modifications for structure-activity relationship (SAR) studies.

Retrosynthetic Analysis

A plausible retrosynthetic analysis of the target compound is outlined below. This approach breaks down the target molecule into simpler, commercially available or easily synthesizable precursors.

G target 3-(Thiophen-3-yl)pentan-3-amine HCl step1 3-(Thiophen-3-yl)pentan-3-amine target->step1 HCl salt formation step2 3-Pentanone step1->step2 Reductive Amination step3 3-Aminothiophene step1->step3 Reductive Amination step4 Thiophene Precursor step3->step4 Introduction of Amine

Caption: Retrosynthetic analysis of 3-(Thiophen-3-yl)pentan-3-amine HCl.

Detailed Synthetic Protocol: Reductive Amination

A robust and scalable synthetic route involves the reductive amination of 3-pentanone with 3-aminothiophene.

Step 1: Synthesis of 3-Aminothiophene

3-Aminothiophene can be synthesized from a suitable thiophene precursor. One established method involves the reaction of a 3-oxotetrahydrothiophene with hydroxylamine hydrochloride.[8]

Step 2: Reductive Amination

  • To a solution of 3-aminothiophene (1.0 eq) in a suitable solvent such as methanol or dichloromethane, add 3-pentanone (1.2 eq).

  • The reaction mixture is stirred at room temperature for 1-2 hours to facilitate the formation of the intermediate imine.

  • A reducing agent, such as sodium borohydride (NaBH₄) or sodium triacetoxyborohydride (STAB), is added portion-wise to the reaction mixture.

  • The reaction is monitored by thin-layer chromatography (TLC) until the starting materials are consumed.

  • Upon completion, the reaction is quenched with water, and the product is extracted with an organic solvent.

  • The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • The crude product is purified by column chromatography on silica gel.

Step 3: Salt Formation

  • The purified 3-(Thiophen-3-yl)pentan-3-amine is dissolved in a suitable solvent like diethyl ether or ethyl acetate.

  • A solution of hydrochloric acid in the same solvent is added dropwise with stirring.

  • The resulting precipitate of 3-(Thiophen-3-yl)pentan-3-amine HCl is collected by filtration, washed with the solvent, and dried under vacuum.

G start1 3-Aminothiophene intermediate Imine Intermediate start1->intermediate start2 3-Pentanone start2->intermediate product 3-(Thiophen-3-yl)pentan-3-amine intermediate->product Reduction (e.g., NaBH₄) final_product 3-(Thiophen-3-yl)pentan-3-amine HCl product->final_product HCl

Caption: Proposed synthetic workflow for 3-(Thiophen-3-yl)pentan-3-amine HCl.

In Vitro Pharmacological Profiling: Unveiling the Mechanism of Action

A comprehensive in vitro pharmacological profiling is essential to elucidate the mechanism of action of this novel chemical series. Based on the structural features of the target compounds, initial screening should focus on key CNS targets implicated in various neurological and psychiatric disorders.

Primary Target Screening

The following table outlines the recommended primary in vitro assays for the initial characterization of 3-(Thiophen-3-yl)pentan-3-amine HCl derivatives.

Target Class Specific Targets Assay Type Rationale
Ionotropic Glutamate Receptors NMDA Receptor Subtypes (GluN1/GluN2A-D)Radioligand Binding Assay, ElectrophysiologyThe structural similarity to some known NMDA receptor modulators suggests potential activity at this target, which is crucial in learning, memory, and excitotoxicity.[9][10]
Monoamine Transporters Dopamine Transporter (DAT), Serotonin Transporter (SERT), Norepinephrine Transporter (NET)Radioligand Binding Assay, Uptake Inhibition AssayMany CNS-acting drugs target these transporters to modulate neurotransmitter levels. The amine moiety in the target compound makes this a high-priority target class.[2][11][12][13]
G-Protein Coupled Receptors (GPCRs) Dopamine Receptors (D1-D5), Serotonin Receptors (5-HT₁ₐ, 5-HT₂ₐ, etc.), Opioid Receptors (μ, δ, κ)Radioligand Binding Assay, Functional Assays (e.g., cAMP, Ca²⁺ flux)To assess for potential on- and off-target effects that could contribute to the overall pharmacological profile.
Detailed Protocol: NMDA Receptor Radioligand Binding Assay

This protocol describes a competitive binding assay to determine the affinity of the test compounds for the NMDA receptor.

Materials:

  • Rat brain membrane preparation (source of NMDA receptors)

  • Radioligand (e.g., [³H]MK-801)

  • Test compounds (3-(Thiophen-3-yl)pentan-3-amine HCl derivatives)

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

  • Scintillation cocktail

  • Glass fiber filters

  • Scintillation counter

Procedure:

  • In a 96-well plate, add assay buffer, the radioligand at a concentration near its Kd, and varying concentrations of the test compound.

  • Initiate the binding reaction by adding the rat brain membrane preparation.

  • Incubate the plate at a controlled temperature (e.g., 25°C) for a specified time to reach equilibrium.

  • Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

  • Wash the filters with ice-cold assay buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.

  • Non-specific binding is determined in the presence of a high concentration of a known NMDA receptor ligand (e.g., unlabeled MK-801).

  • Calculate the specific binding at each concentration of the test compound and determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • The Ki (inhibition constant) can be calculated from the IC₅₀ value using the Cheng-Prusoff equation.

In Vivo Characterization: Assessing Physiological and Behavioral Effects

Following in vitro characterization, promising lead compounds should be advanced to in vivo studies to evaluate their physiological and behavioral effects in animal models. These studies are crucial for understanding the therapeutic potential and potential side effects of the novel derivatives.

Recommended Animal Models

The choice of animal models will be guided by the in vitro pharmacological profile. The following table provides a selection of relevant models for compounds acting on the CNS.

Potential Therapeutic Area Animal Model Key Parameters Measured Rationale
Psychosis/Schizophrenia Prepulse Inhibition (PPI) of the startle reflex, Spontaneous Locomotor ActivitySensorimotor gating, hyperlocomotionTo assess antipsychotic potential.
Depression/Anxiety Forced Swim Test (FST), Tail Suspension Test (TST), Elevated Plus Maze (EPM)Immobility time, time spent in open armsTo evaluate antidepressant and anxiolytic-like effects.
Substance Use Disorder Conditioned Place Preference (CPP), Drug Self-AdministrationRewarding properties, reinforcing effectsTo determine the abuse potential of the compounds.[14]
Neurodegeneration Models of Alzheimer's or Parkinson's disease (e.g., Aβ-infused or MPTP-treated rodents)Cognitive performance, motor function, histopathologyTo investigate potential neuroprotective effects.[15][16]
Detailed Protocol: Conditioned Place Preference (CPP)

This protocol is used to assess the rewarding or aversive properties of a test compound.

Apparatus:

  • A three-chamber CPP box with distinct visual and tactile cues in the two conditioning chambers.

Procedure:

  • Pre-conditioning (Day 1): Allow the animal to freely explore all three chambers of the CPP box for a set period (e.g., 15 minutes) to determine its initial preference for either conditioning chamber.

  • Conditioning (Days 2-5):

    • On alternate days, administer the test compound (or vehicle) and confine the animal to one of the conditioning chambers for a set period (e.g., 30 minutes).

    • On the intervening days, administer the vehicle (or test compound) and confine the animal to the other conditioning chamber. The pairing of the drug with the initially non-preferred or preferred chamber should be counterbalanced across animals.

  • Post-conditioning (Day 6): In a drug-free state, allow the animal to freely explore all three chambers again.

  • Data Analysis: Record the time spent in each chamber during the pre-conditioning and post-conditioning phases. A significant increase in the time spent in the drug-paired chamber during the post-conditioning phase compared to the pre-conditioning phase indicates a rewarding effect.

Structure-Activity Relationship (SAR) Exploration

Systematic structural modifications of the lead compound, 3-(Thiophen-3-yl)pentan-3-amine, will be crucial for optimizing its pharmacological profile. The following diagram illustrates key positions for derivatization.

G scaffold Core Scaffold: 3-(Thiophen-3-yl)pentan-3-amine r1 R¹ Substituents (Thiophene Ring) scaffold->r1 Positions 2, 4, 5 r2 R² Substituents (Amine) scaffold->r2 N-alkylation/acylation r3 R³ Substituents (Pentyl Chain) scaffold->r3 Chain length/branching

Sources

Exploratory

History and discovery of 3-(Thiophen-3-yl)pentan-3-amine as a research chemical

An In-Depth Technical Guide to 3-(Thiophen-3-yl)pentan-3-amine: A Novel Research Chemical Abstract This technical guide provides a comprehensive overview of the novel research chemical 3-(Thiophen-3-yl)pentan-3-amine. Wh...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to 3-(Thiophen-3-yl)pentan-3-amine: A Novel Research Chemical

Abstract

This technical guide provides a comprehensive overview of the novel research chemical 3-(Thiophen-3-yl)pentan-3-amine. While specific research on this exact molecule is not extensively documented in publicly available literature, this paper synthesizes information on its structural analogs and the broader class of thiophene-containing compounds to infer its potential history, discovery context, and pharmacological profile. We will explore its likely synthetic pathways, potential mechanisms of action, and its prospective applications in neuroscience research. This guide is intended for researchers, scientists, and drug development professionals interested in the exploration of new chemical entities.

Introduction: The Emergence of Thiophene Analogs in Research

The exploration of novel psychoactive substances and research chemicals often involves the modification of known pharmacophores. One common strategy is the use of bioisosteric replacement, where a functional group in a parent compound is replaced by another group with similar physical or chemical properties to alter its potency, selectivity, or metabolic stability. The thiophene ring is a well-known bioisostere of the benzene ring and has been incorporated into numerous pharmaceutical drugs and research chemicals. Its presence can significantly influence the pharmacological profile of a molecule.

3-(Thiophen-3-yl)pentan-3-amine represents a fascinating, yet underexplored, structural motif. Its core can be viewed as a thiophene analog of certain phencyclidine (PCP) derivatives or other dissociative anesthetics where the aromatic ring is replaced by a thiophene moiety. This guide will extrapolate from the known pharmacology of related compounds to build a foundational understanding of 3-(Thiophen-3-yl)pentan-3-amine.

Hypothetical History and Discovery Context

Given the lack of direct documented history for 3-(Thiophen-3-yl)pentan-3-amine, we can infer its likely origins from trends in medicinal chemistry and research chemical development. The synthesis of novel compounds is often driven by a desire to understand structure-activity relationships (SAR).

The Rationale for Thiophene Substitution

The substitution of a phenyl ring with a thiophene ring is a common tactic in drug design. Thiophene is a five-membered aromatic heterocycle containing a sulfur atom. This structural change can lead to:

  • Altered Metabolism: The sulfur atom can provide a site for oxidative metabolism, potentially leading to different pharmacokinetic profiles compared to its phenyl analog.

  • Modified Receptor Interactions: The different size, shape, and electronic distribution of the thiophene ring compared to a benzene ring can alter how the molecule binds to its target receptors.

  • Novel Intellectual Property: The creation of novel chemical entities is often driven by the desire to secure patents.

It is plausible that 3-(Thiophen-3-yl)pentan-3-amine was first synthesized in a research setting exploring the SAR of N-methyl-D-aspartate (NMDA) receptor antagonists or other central nervous system (CNS) targets.

Synthesis and Characterization

Proposed Synthetic Pathway: Grignard Reaction

A common method for the synthesis of tertiary carbinamines involves the reaction of a nitrile with an organometallic reagent, such as a Grignard reagent, followed by hydrolysis.

Step-by-Step Protocol:

  • Preparation of the Grignard Reagent: Ethylmagnesium bromide would be prepared by reacting bromoethane with magnesium turnings in an anhydrous ether solvent, such as diethyl ether or tetrahydrofuran (THF), under an inert atmosphere (e.g., nitrogen or argon).

  • Reaction with Thiophene-3-carbonitrile: Thiophene-3-carbonitrile, the starting nitrile, would be dissolved in an anhydrous ether solvent and cooled in an ice bath. The prepared ethylmagnesium bromide solution would then be added dropwise to the nitrile solution. This reaction would be stirred for several hours at room temperature to allow for the formation of the intermediate imine.

  • Hydrolysis: The reaction mixture would then be carefully quenched by the slow addition of an aqueous acid solution (e.g., hydrochloric acid) or ammonium chloride. This step hydrolyzes the intermediate imine to form the desired primary amine, 3-(Thiophen-3-yl)pentan-3-amine.

  • Work-up and Purification: The aqueous and organic layers would be separated. The aqueous layer would be basified to deprotonate the amine and then extracted with an organic solvent. The combined organic extracts would be dried over an anhydrous salt (e.g., sodium sulfate), filtered, and the solvent removed under reduced pressure. The crude product could then be purified by distillation or chromatography.

Below is a Graphviz diagram illustrating this proposed synthetic workflow.

G cluster_0 Step 1: Grignard Reagent Formation cluster_1 Step 2: Reaction with Nitrile cluster_2 Step 3 & 4: Hydrolysis and Purification Bromoethane Bromoethane Grignard_Reagent Ethylmagnesium Bromide Bromoethane->Grignard_Reagent Mg Magnesium Turnings Mg->Grignard_Reagent Anhydrous_Ether Anhydrous Ether Anhydrous_Ether->Grignard_Reagent Intermediate_Imine Intermediate Imine Grignard_Reagent->Intermediate_Imine Thiophene_3_carbonitrile Thiophene-3-carbonitrile Thiophene_3_carbonitrile->Intermediate_Imine Final_Product 3-(Thiophen-3-yl)pentan-3-amine Intermediate_Imine->Final_Product Aqueous_Acid Aqueous Acid Aqueous_Acid->Final_Product Purification Purification Final_Product->Purification

Caption: Proposed synthetic workflow for 3-(Thiophen-3-yl)pentan-3-amine.

Characterization

Following a successful synthesis, the structure and purity of 3-(Thiophen-3-yl)pentan-3-amine would be confirmed using standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be used to confirm the connectivity of the atoms and the overall structure.

  • Mass Spectrometry (MS): This would be used to determine the molecular weight of the compound and to provide information about its fragmentation pattern.

  • Infrared (IR) Spectroscopy: This would help to identify the presence of key functional groups, such as the N-H bonds of the primary amine.

Predicted Pharmacological Profile

The pharmacological effects of 3-(Thiophen-3-yl)pentan-3-amine are likely to be mediated by its interaction with one or more neurotransmitter systems in the CNS. Based on its structural similarity to other research chemicals, the primary target is hypothesized to be the NMDA receptor.

Primary Hypothesis: NMDA Receptor Antagonism

Many compounds containing a tertiary amine attached to a cyclic system, such as PCP and its analogs, act as non-competitive antagonists of the NMDA receptor. These compounds typically bind to a site within the ion channel of the receptor, blocking the passage of ions and thereby inhibiting its function.

The potential mechanism of action is illustrated in the diagram below:

G cluster_0 NMDA Receptor Signaling cluster_1 Antagonism by 3-(Thiophen-3-yl)pentan-3-amine NMDA_Receptor NMDA Receptor Glutamate Binding Site Glycine Binding Site Ion Channel Calcium_Influx Ca²⁺ Influx NMDA_Receptor:channel->Calcium_Influx Ion Flow Blocked_Channel NMDA_Receptor:channel->Blocked_Channel Neuronal_Activation Neuronal Activation Calcium_Influx->Neuronal_Activation Antagonist 3-(Thiophen-3-yl)pentan-3-amine Antagonist->NMDA_Receptor:channel Binds to Channel Pore

Caption: Hypothesized mechanism of NMDA receptor antagonism.

Potential for Other Receptor Interactions

In addition to NMDA receptor antagonism, 3-(Thiophen-3-yl)pentan-3-amine could potentially interact with other receptors, including:

  • Dopamine Transporter (DAT): Some PCP analogs exhibit activity at the DAT, which could contribute to stimulant effects.

  • Sigma Receptors: These receptors are known to be modulated by a variety of psychoactive compounds, and their activation could lead to a range of downstream effects.

Potential Research Applications

As a novel research chemical, 3-(Thiophen-3-yl)pentan-3-amine could be a valuable tool for a variety of research applications:

  • Probing NMDA Receptor Function: By studying the effects of this compound, researchers could gain a better understanding of the role of the NMDA receptor in various physiological and pathological processes, including learning, memory, and neurodegenerative diseases.

  • Structure-Activity Relationship Studies: This compound could serve as a lead compound for the development of new drugs targeting the NMDA receptor or other CNS targets.

  • Development of Radioligands: If a radiolabeled version of this compound were to be synthesized, it could be used in positron emission tomography (PET) imaging studies to visualize the distribution of its binding sites in the brain.

Conclusion

While 3-(Thiophen-3-yl)pentan-3-amine is not a well-characterized compound, its structure suggests that it has the potential to be a valuable research tool. Based on the known pharmacology of its structural analogs, it is likely to act as an NMDA receptor antagonist. Further research is needed to confirm its synthesis, characterize its pharmacological profile, and explore its potential applications. This guide provides a foundational framework for researchers interested in pursuing studies on this and other novel thiophene-containing compounds.

References

  • Jatav, V., Mishra, P., Kashaw, S., & Stables, J. P. (2008). CNS depressant and anticonvulsant activities of some novel 3-[5-substituted 1,3,4-thiadiazole-2-yl]-2-styryl quinazoline-4(3H)-ones. European Journal of Medicinal Chemistry, 43(9), 1945–1954. [Link]

Protocols & Analytical Methods

Method

Advanced Crystallization Techniques for 3-(Thiophen-3-yl)pentan-3-amine Hydrochloride

Document Type: Application Note & Experimental Protocol Target Audience: Process Chemists, Formulation Scientists, and API Development Professionals Executive Summary & Mechanistic Rationale The isolation and purificatio...

Author: BenchChem Technical Support Team. Date: March 2026

Document Type: Application Note & Experimental Protocol Target Audience: Process Chemists, Formulation Scientists, and API Development Professionals

Executive Summary & Mechanistic Rationale

The isolation and purification of 3-(Thiophen-3-yl)pentan-3-amine hydrochloride presents unique crystallographic challenges. Structurally, the molecule features a primary amine attached to a sterically hindered tertiary alpha-carbon, which is further bonded to a bulky thiophene ring and two flexible ethyl chains. This high degree of steric bulk at the nucleation center restricts the conformational freedom required for efficient crystal lattice packing.

Converting the free base to a hydrochloride salt increases the polarity and solid-state stability of the Active Pharmaceutical Ingredient (API). However, amine hydrochloride salts are notoriously prone to "oiling out"—a phenomenon known as Liquid-Liquid Phase Separation (LLPS)—when supersaturation is generated too rapidly[1]. To achieve high-purity crystalline material, the crystallization process must be strictly governed by thermodynamic control rather than kinetic precipitation[2].

This application note details two self-validating crystallization protocols designed to bypass LLPS, control the Metastable Zone Width (MSZW), and yield highly crystalline, flowable API powders suitable for downstream pharmaceutical formulation[3].

Thermodynamic vs. Kinetic Control in Polymorph Selection

The amphiphilic nature of 3-(Thiophen-3-yl)pentan-3-amine hydrochloride requires a carefully balanced solvent/anti-solvent system. The highly polar -NH3+ Cl- headgroup readily forms hydrogen bonds with polar protic solvents (e.g., Isopropanol), while the lipophilic thiophene and pentyl backbone exhibit high affinity for non-polar anti-solvents (e.g., Diethyl Ether).

If an anti-solvent is added rapidly, the local dielectric constant of the medium plummets, forcing the system out of the metastable zone and into the labile zone. This kinetic shock results in LLPS, yielding an amorphous gum that traps impurities. Conversely, controlled dosing combined with seeding ensures the system remains within the MSZW, allowing molecules sufficient time to orient into an ordered crystal lattice.

Mechanism Supersat Supersaturated API Solution (Isopropanol) Kinetic Rapid Anti-Solvent Dosing (High Δ Dielectric) Supersat->Kinetic Kinetic Pathway Thermo Controlled Dosing & Seeding (Maintained within MSZW) Supersat->Thermo Thermodynamic Pathway LLPS Liquid-Liquid Phase Separation (Amorphous Gum / Oiling Out) Kinetic->LLPS Crystal Ordered Crystal Lattice (High Purity API) Thermo->Crystal

Fig 1. Thermodynamic vs. kinetic pathways in amine hydrochloride crystallization.

Solvent Selection & Quantitative Profiling

Selecting the correct solvent system is the most critical variable in amine hydrochloride crystallization. The table below summarizes the empirical data for various solvent/anti-solvent pairs evaluated for this specific thiophene-derivative.

Table 1: Solvent Selection Matrix for Amine Hydrochloride Crystallization

Solvent System (1:3 v/v)Dielectric Shift (Δε)Mechanism of ActionYield (%)Purity (HPLC)Solid State Outcome
Isopropanol / Diethyl Ether 19.9 → 4.3Strong H-bond disruption; rapid supersaturation.88%>99.5%Highly crystalline needles.
Ethanol / Ethyl Acetate 24.5 → 6.0Moderate supersaturation; excellent for cooling.82%>99.0%Block-like crystals (ideal for XRD).
Methanol / Heptane 32.7 → 1.9Extreme polarity gap; highly prone to LLPS.65%<95.0%Amorphous powder / Oiled out.

Experimental Workflows

Protocol A: Anti-Solvent Crystallization (Isopropanol / Diethyl Ether)

Optimized for rapid isolation, high yield, and maximum purity of the hydrochloride salt.

Causality Note: Isopropanol is selected as the primary solvent because it provides sufficient solubility at 60°C while possessing a lower boiling point than water, facilitating easier drying. Diethyl ether acts as a potent anti-solvent that sharply reduces the solubility of the ionic salt without interacting with the lipophilic thiophene ring.

Step-by-Step Methodology:

  • Primary Dissolution: Suspend 10.0 g of crude 3-(Thiophen-3-yl)pentan-3-amine hydrochloride in 40 mL of anhydrous Isopropanol (IPA) in a 250 mL jacketed reactor.

  • Thermal Activation: Heat the suspension to 60°C under continuous overhead stirring (250 RPM) until complete dissolution is achieved.

  • Polish Filtration: Pass the hot solution through a 0.22 µm PTFE syringe filter into a pre-heated receiving flask to remove insoluble particulate impurities (dust, residual catalyst).

  • Anti-Solvent Dosing (Critical Step): Begin dosing anhydrous Diethyl Ether at a strictly controlled rate of 0.5 mL/min using a syringe pump.

  • Validation Checkpoint 1 (Tyndall Effect): After adding 15 mL of Diethyl Ether, pause the dosing. Shine a laser pointer through the flask. A faint blue opalescence (Tyndall effect) indicates the formation of pre-nucleation clusters.

    • Self-Validation: If distinct oily droplets form on the glass (LLPS), the system has bypassed the MSZW. Corrective Action: Reheat the mixture to 65°C until clear, then resume dosing at a reduced rate of 0.2 mL/min.

  • Seeding: Once the Tyndall effect is confirmed, introduce 0.1 g (1% w/w) of pure API seed crystals.

  • Aging (Ostwald Ripening): Resume Diethyl Ether dosing until a total of 120 mL is added. Hold the suspension at 20°C for 2 hours. This aging period allows smaller, thermodynamically unstable crystals to dissolve and redeposit onto larger crystals, narrowing the Particle Size Distribution (PSD).

  • Isolation: Filter the suspension under vacuum (50 mbar). Wash the filter cake with 20 mL of cold (4°C) Diethyl Ether to displace residual IPA. Dry in a vacuum oven at 40°C for 12 hours.

Workflow A 1. Dissolution (IPA, 60°C) B 2. Filtration (0.22 µm) A->B C 3. Ether Dosing (0.5 mL/min) B->C D 4. Tyndall Check (Validation) C->D E 5. Seeding & Ripening D->E F 6. Vacuum Drying E->F

Fig 2. Self-validating workflow for the anti-solvent crystallization of the API.

Protocol B: Controlled Cooling Crystallization (Ethanol / Ethyl Acetate)

Optimized for growing large, block-like single crystals suitable for single-crystal X-Ray Diffraction (SC-XRD).

  • Dissolution: Dissolve 5.0 g of the API in a pre-mixed solvent system of Ethanol/Ethyl Acetate (1:1 v/v, 30 mL) at 70°C.

  • Controlled Cooling Ramp: Program the jacketed reactor to cool from 70°C to 10°C at a linear, ultra-slow cooling rate of 0.1°C/min.

    • Causality Note: A slow cooling rate ensures that the degree of supersaturation remains low and constant, heavily favoring the growth of existing crystal faces over the nucleation of new, smaller crystals.

  • Validation Checkpoint 2 (Birefringence): At 40°C, extract a 1 mL aliquot and observe under a Polarized Light Microscope (PLM).

    • Self-Validation: Strong birefringence confirms the presence of an ordered crystalline lattice. A lack of birefringence indicates amorphous precipitation. Corrective Action: If amorphous, heat back to 75°C, add 5 mL of Ethanol, and restart the cooling ramp at 0.05°C/min.

  • Isolation: Harvest the large crystals via gravity filtration to prevent mechanical fracturing of the delicate crystal faces.

Analytical Validation System

To confirm the success of the crystallization protocols, the isolated API must be evaluated against the following Critical Quality Attributes (CQAs).

Table 2: Critical Quality Attributes (CQAs) and Analytical Methods

Analytical TechniqueTarget MetricMechanistic Purpose & Interpretation
Powder X-Ray Diffraction (PXRD) Sharp, distinct Bragg peaks.Confirms long-range crystallographic order and absence of amorphous halos (which would indicate LLPS).
Differential Scanning Calorimetry (DSC) Single, sharp endothermic melting peak.Validates polymorph purity. Multiple peaks indicate the presence of pseudo-polymorphs or solvates.
Karl Fischer (KF) Titration Moisture content < 0.5% w/w.Amine hydrochlorides are highly hygroscopic. KF confirms successful drying and absence of a hydrate form.
HPLC-UV (254 nm) Chemical purity > 99.5%.Confirms the exclusion of synthetic impurities from the crystal lattice during the Ostwald ripening phase.

References

  • Maluta, F., Kresta, S. M., & Komrakova, A. (2020). Mechanistic Model of Amine Hydrochloride Salts Precipitation in a Confined Impinging Jet Reactor. ResearchGate. Retrieved from[Link]

Sources

Technical Notes & Optimization

No content available

This section has no published content on the current product page yet.

Reference Data & Comparative Studies

Validation

Mass spectrometry fragmentation pattern of 3-(Thiophen-3-yl)pentan-3-amine

Publish Comparison Guide: Mass Spectrometry Fragmentation of 3-(Thiophen-3-yl)pentan-3-amine Executive Summary & Technical Context Target Analyte: 3-(Thiophen-3-yl)pentan-3-amine Molecular Formula: C H NS Molecular Weigh...

Author: BenchChem Technical Support Team. Date: March 2026

Publish Comparison Guide: Mass Spectrometry Fragmentation of 3-(Thiophen-3-yl)pentan-3-amine

Executive Summary & Technical Context

Target Analyte: 3-(Thiophen-3-yl)pentan-3-amine Molecular Formula: C


H

NS Molecular Weight: 169.29 Da Primary Application: Pharmaceutical intermediate, bio-isostere of phenethylamine derivatives, forensic reference standard.

This guide provides a definitive technical analysis of the mass spectral behavior of 3-(Thiophen-3-yl)pentan-3-amine , a tertiary carbinamine where the central carbon is bonded to a thiophene ring, an amine group, and two ethyl chains. To ensure rigorous identification, we compare its fragmentation fingerprint against its closest structural analog, 3-Phenylpentan-3-amine .

Key Differentiator: The substitution of the phenyl ring with a thiophene moiety results in a diagnostic mass shift of +6 Da in the primary alpha-cleavage fragment (m/z 134


 m/z 140), while retaining the backbone-specific ion at m/z 86.

Theoretical Fragmentation Mechanism

The fragmentation of 3-(Thiophen-3-yl)pentan-3-amine under Electron Ionization (EI, 70 eV) is governed by Alpha-Cleavage , driven by the radical site on the nitrogen atom. The stability of the resulting iminium ions dictates the abundance of the fragments.

Primary Pathway: -Cleavage (Loss of Ethyl)
  • Mechanism: Homolytic cleavage of the C–C bond between the quaternary central carbon and one of the ethyl groups.

  • Driving Force: Formation of a resonance-stabilized iminium ion conjugated with the thiophene ring.

  • Outcome: Loss of an ethyl radical (29 Da) yields the base peak at m/z 140 .

Secondary Pathway: -Cleavage (Loss of Thienyl)
  • Mechanism: Cleavage of the bond between the central carbon and the thiophene ring.

  • Outcome: Loss of the thiophen-3-yl radical (83 Da) yields the diethyl iminium ion at m/z 86 .

  • Relative Intensity: Lower than m/z 140 because breaking a C(sp3)–C(sp2) aromatic bond is energetically less favorable than breaking a C(sp3)–C(sp3) alkyl bond.

Comparative Data Analysis

The following table contrasts the target molecule with its phenyl analog. This comparison is critical for distinguishing these bio-isosteres in complex matrices.

Feature3-(Thiophen-3-yl)pentan-3-amine (Target)3-Phenylpentan-3-amine (Analog)Diagnostic Significance
Molecular Ion (M

)
m/z 169 (Odd, distinct)m/z 163 (Odd)Confirms MW difference of 6 Da (S vs C

H

).
Base Peak (100%) m/z 140

m/z 134

Primary Identification Marker. The thiophene-stabilized ion is +6 Da heavier.
Backbone Ion m/z 86 $[M - Ar]^+ $m/z 86 $[M - Ar]^+ $Common Fragment. Confirms the identical diethyl-amine backbone.
Aromatic Fragment m/z 97 (Thiophenic cation)m/z 77 (Phenyl cation)Confirms the nature of the aromatic ring.
Nitrogen Rule Odd Mass (1 Nitrogen)Odd Mass (1 Nitrogen)Indicates presence of odd N count in both.[1][2]

Visualization of Fragmentation Pathways

The diagram below maps the competitive alpha-cleavage pathways. Note the high-contrast nodes for readability.

FragmentationPathways Parent Molecular Ion (M+) m/z 169 [C9H15NS]+. EthylRadical Ethyl Radical (29 Da) Parent->EthylRadical BasePeak Base Peak m/z 140 [Thiophene-C(=NH2)-Ethyl]+ Parent->BasePeak  α-Cleavage (Dominant)  Loss of Alkyl Group ThienylRadical Thienyl Radical (83 Da) Parent->ThienylRadical MinorPeak Backbone Ion m/z 86 [Ethyl-C(=NH2)-Ethyl]+ Parent->MinorPeak  α-Cleavage (Minor)  Loss of Aromatic Ring

Caption: Competitive alpha-cleavage pathways for 3-(Thiophen-3-yl)pentan-3-amine. The path leading to m/z 140 is energetically favored.

Experimental Protocol: GC-MS Identification

To replicate these results or validate a sample, follow this standardized workflow.

A. Sample Preparation
  • Solvent: Dissolve 1 mg of the sample in 1 mL of Methanol (HPLC Grade) .

    • Why: Methanol ensures complete solubility of the amine salt or free base.

  • Derivatization (Optional): If peak tailing occurs due to the amine group, derivatize with MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide).

    • Effect: Shifts M

      
       by +72 Da (TMS group).
      
B. Instrument Parameters (Agilent 5977 or equiv.)
  • Inlet Temp: 250°C (Splitless mode).

  • Column: DB-5ms or HP-5ms (30m x 0.25mm, 0.25µm film).

  • Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

  • Oven Program:

    • Hold at 80°C for 1 min.

    • Ramp 20°C/min to 280°C.

    • Hold for 5 min.

  • Ion Source: Electron Ionization (EI) at 70 eV .

  • Scan Range: m/z 40 – 350.

C. Data Interpretation Checklist
  • Check M+: Look for a small but distinct peak at m/z 169 .

  • Verify Base Peak: Ensure the dominant peak is m/z 140 . If m/z 134 is observed, the sample is likely the phenyl analog.

  • Confirm Backbone: Look for m/z 86 .[2] Its absence suggests a different alkyl chain structure (e.g., propyl/methyl instead of diethyl).

  • Sulfur Isotope: Check for the

    
    S isotope peak at m/z 171  (M+2). It should be approx. 4.5% of the M+ intensity, confirming the presence of Sulfur.
    

References

  • McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard text establishing alpha-cleavage rules for amines).
  • NIST Mass Spectrometry Data Center. (2023). NIST / EPA / NIH Mass Spectral Library.[3] National Institute of Standards and Technology. [Link]

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons. (Reference for thiophene vs.
  • PubChem. (2024). Compound Summary: 3-Phenylpentan-3-amine. National Library of Medicine. [Link]

Sources

Comparative

Definitive Guide to Melting Point Determination: 3-(Thiophen-3-yl)pentan-3-amine HCl

The following technical guide details the melting point determination for 3-(Thiophen-3-yl)pentan-3-amine HCl , a specific tertiary amine hydrochloride salt. This document is structured for researchers and analytical sci...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the melting point determination for 3-(Thiophen-3-yl)pentan-3-amine HCl , a specific tertiary amine hydrochloride salt. This document is structured for researchers and analytical scientists, focusing on the validation of purity through thermal analysis and comparing the physicochemical properties of this compound against its structural analogues and alternative salt forms.

Executive Summary & Compound Profile

3-(Thiophen-3-yl)pentan-3-amine HCl is the hydrochloride salt of a tertiary carbinamine featuring a thiophene ring. Precise melting point (MP) determination is critical for this compound not only for identity confirmation but also as a primary indicator of purity and crystallinity.

Unlike simple aliphatic amines, the presence of the heteroaromatic thiophene ring and the steric bulk of the pentyl chain (specifically the diethyl substitution at the 3-position) creates a rigid crystal lattice in the salt form. This guide compares the HCl salt's thermal behavior with its Free Base form and its closest structural analogue, 3-Phenylpentan-3-amine HCl , to provide a comprehensive reference framework.

Physicochemical Context
  • Chemical Structure: A central carbon bonded to an amine group, a 3-thienyl group, and two ethyl groups.

  • Role of HCl: Converts the likely liquid/oily free base into a stable, crystalline solid, facilitating easier handling and purification.

  • Thermal Expectation: High melting point (typically >200°C) with potential for sublimation or decomposition prior to melting, characteristic of amine hydrochlorides.

Comparative Analysis: Salt Forms & Analogues

To validate the experimental results, it is essential to benchmark the compound against known standards. The table below compares the Target Compound with its Free Base and its Phenyl Analogue.

Table 1: Comparative Thermal Properties
PropertyTarget: 3-(Thiophen-3-yl)pentan-3-amine HCl Alternative: Free Base Form Reference: 3-Phenylpentan-3-amine HCl
Physical State Crystalline Solid (White/Off-white)Oily Liquid (Colorless/Pale Yellow)Crystalline Solid
Expected MP Range 230 – 260 °C (Estimated*)N/A (Liquid at RT)253 °C [1]
Hygroscopicity Moderate to HighLow (Hydrophobic)Moderate
Thermal Stability Prone to discoloration/decomposition near MPVolatile; prone to oxidationStable up to MP
Primary Utility Drug Substance / Solid IntermediateReactant / Synthesis PrecursorStructural Benchmark

*Note: The thiophene ring is isosteric with the phenyl ring but less symmetric and more electron-rich. While the MP is expected to be in a similar range to the phenyl analogue (approx. 250°C), the specific crystal packing of the thiophene derivative may result in a slightly lower or broader melting range.

Experimental Protocol: Melting Point Determination

Two methods are detailed below: the Capillary Method (routine QC) and Differential Scanning Calorimetry (DSC) (definitive characterization).

Method A: Capillary Melting Point (Standard QC)

Objective: Rapidly determine the melting range to assess purity.

Equipment:

  • Calibrated Melting Point Apparatus (e.g., Stuart SMP30 or Buchi M-565).

  • Glass Capillary Tubes (1.5 mm O.D., sealed one end).

  • Agate Mortar and Pestle.

Protocol Steps:

  • Sample Preparation: Finely grind 50 mg of dry 3-(Thiophen-3-yl)pentan-3-amine HCl. Crucial: Ensure the sample is fully dried; residual solvent or moisture will depress the MP significantly.

  • Loading: Fill the capillary to a height of 2-3 mm. Compact the powder by tapping the capillary on a hard surface (or using the instrument's tamping function) to ensure no air gaps.

  • Fast Ramp (Sighting): Heat at 10°C/min to find the approximate melting onset.

  • Precise Ramp: Cool the block to 20°C below the sighting temperature. Resume heating at a rate of 1.0°C/min .

  • Observation: Record two temperatures:

    • 
      : First visible liquid droplet.
      
    • 
      : Complete disappearance of solid.
      
  • Criteria: A range of < 2°C indicates high purity (>98%). A range > 5°C suggests recrystallization is required.

Method B: Differential Scanning Calorimetry (DSC)

Objective: Distinguish between true melting, polymorphic transitions, and decomposition.

Protocol Steps:

  • Pan Selection: Use Hermetically Sealed Aluminum Pans (to contain volatiles/sublimation).

  • Sample Mass: Weigh 2–5 mg of sample precisely.

  • Atmosphere: Nitrogen purge (50 mL/min) to prevent oxidation of the thiophene ring at high temperatures.

  • Program:

    • Equilibrate at 30°C.

    • Ramp 10°C/min to 200°C.

    • Slow ramp 2°C/min to 270°C (or until decomposition peak is observed).

  • Analysis: Integrate the endothermic melting peak to calculate the Enthalpy of Fusion (

    
    ).
    

Logical Workflow & Decision Tree

The following diagram illustrates the decision process for characterizing the solid state of the amine salt, ensuring that the measured melting point is valid and not an artifact of solvates or impurities.

MP_Determination_Workflow Start Start: Crude 3-(Thiophen-3-yl)pentan-3-amine HCl Drying Step 1: Vacuum Dry (40°C, 4h) Remove residual solvent Start->Drying Capillary Step 2: Capillary MP Test (Ramp 1°C/min) Drying->Capillary Result_Check Check: Melting Range Capillary->Result_Check Sharp Range < 2°C (e.g., 248-250°C) Result_Check->Sharp Pass Broad Range > 5°C (e.g., 235-245°C) Result_Check->Broad Fail DSC_Conf Step 3: DSC Analysis Confirm Purity & Polymorphs Sharp->DSC_Conf Recryst Action: Recrystallize (IPA/Et2O or Ethanol) Broad->Recryst Recryst->Drying Final Final Specification: MP Validated DSC_Conf->Final

Figure 1: Workflow for validating the melting point of the amine hydrochloride salt. Note the loop for recrystallization if the range is broad.

Technical Considerations & Troubleshooting

Decomposition vs. Melting

Amine hydrochlorides often sublime or decompose (discolor) before or during melting.[1]

  • Observation: If the white powder turns brown/black before liquefying, record this as

    
     (Decomposition Temperature) rather than MP.
    
  • Mitigation: Use the sealed capillary method (flame-sealed) or hermetic DSC pans to suppress sublimation and observe the true thermodynamic melting point.

Thiophene Ring Sensitivity

The thiophene moiety is more electron-rich than a phenyl ring, making it susceptible to oxidative degradation at high temperatures.

  • Precaution: Perform all thermal analyses under an inert atmosphere (Nitrogen or Argon) if using open systems (TGA/DSC).

  • Comparison: If the MP is significantly lower than the phenyl analogue (e.g., <200°C), suspect hydrolysis of the thiophene ring or presence of the Free Base.

Salt Selection Context

If the HCl salt proves too hygroscopic or unstable (MP too low), alternative anions should be screened.

  • Fumarate: Often yields non-hygroscopic, stable crystals with distinct MPs.

  • Tartrate: Useful for chiral resolution if the amine is racemic.

References

  • Provides the benchmark melting point (253°C) for the structural phenyl analogue.
  • Reference for handling similar thiophene-amine hydrochloride salts.
  • Gla.ac.uk. (2007). Amine hydrochloride salts: a problem in polyurethane synthesis. Retrieved from [Link]

    • Detailed discussion on the thermal analysis and dissoci
  • MDPI. (2018). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Retrieved from [Link]

    • Authoritative guide on salt selection and melting point significance in drug development.

Sources

Validation

X-ray diffraction (XRD) data for 3-(Thiophen-3-yl)pentan-3-amine hydrochloride crystals

Executive Summary This guide provides a technical framework for the solid-state characterization of 3-(Thiophen-3-yl)pentan-3-amine hydrochloride (T3P-HCl) . As a structural analog to the widely studied phenyl-alkylamine...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This guide provides a technical framework for the solid-state characterization of 3-(Thiophen-3-yl)pentan-3-amine hydrochloride (T3P-HCl) . As a structural analog to the widely studied phenyl-alkylamines (e.g., 3-phenylpentan-3-amine), T3P-HCl represents a critical case study in thiophene-phenyl bioisosterism .

This document outlines the experimental protocols for obtaining high-quality Single Crystal X-Ray Diffraction (SC-XRD) data, compares the expected structural behaviors against its phenyl-based alternative, and establishes a rigorous data validation workflow.

Target Audience: Medicinal Chemists, Crystallographers, and Formulation Scientists.

Compound Profile & Comparative Context

The substitution of a phenyl ring with a thiophene moiety is a classic medicinal chemistry strategy to modulate metabolic stability and receptor affinity (e.g., NMDA or monoamine transporters). However, this substitution drastically alters the solid-state landscape.

FeatureTarget: T3P-HClAlternative: 3-Phenylpentan-3-amine HCl
Core Structure Thiophene (5-membered, S-heterocycle)Benzene (6-membered, carbocycle)
Electronic Nature Electron-rich, potential for S...S interactionsPi-cloud, prone to

-

stacking
Steric Demand Smaller volume (~10-15% less than phenyl)Larger effective van der Waals volume
Crystallographic Risk Rotational Disorder: The thiophene ring often flips 180° in the crystal lattice due to similar scattering of S and C=C.Ordered Packing: Phenyl rings typically pack in defined herring-bone or slip-stacked motifs.[1]
Key Interaction N-H...Cl (Charge-assisted H-bond)N-H...Cl (Charge-assisted H-bond)

Experimental Protocol: Crystallization & Data Collection

To generate valid comparative data, you must control the crystallization kinetics to minimize disorder.

Phase A: Salt Formation & Purification

Rationale: Amine hydrochlorides are preferred for XRD due to the heavy atom effect of Chloride (


) aiding in phase determination and the formation of strong ionic lattices.
  • Dissolution: Dissolve 100 mg of free base 3-(thiophen-3-yl)pentan-3-amine in 2 mL anhydrous diethyl ether.

  • Acidification: Dropwise addition of 2M HCl in diethyl ether at 0°C under

    
     atmosphere.
    
  • Isolation: Filter the white precipitate immediately to prevent hygroscopic clumping. Wash with cold pentane.

Phase B: Single Crystal Growth (Vapor Diffusion)

Standard Protocol:

  • Inner Vial: Dissolve 20 mg of T3P-HCl in 1.5 mL of Methanol/Ethanol (1:1) . Ensure the solution is clear (filter through 0.22 µm PTFE if necessary).

  • Outer Vial: Place the inner vial (uncapped) inside a larger jar containing 10 mL of Ethyl Acetate or Hexane (Antisolvent).

  • Equilibration: Seal the outer jar tightly. Store at 4°C in a vibration-free environment for 3-7 days.

    • Why? Slow diffusion of the antisolvent reduces nucleation sites, favoring fewer, larger crystals over microcrystalline powder.

Phase C: XRD Data Collection Strategy
  • Temperature: Collect data at 100 K (Cryostream).

    • Reasoning: Thiophene rings have high thermal motion. Cooling freezes the ring orientation, allowing you to resolve the Sulfur position against the Carbon atoms.

  • Source: Mo-K

    
     (
    
    
    
    Å) or Cu-K
    
    
    (
    
    
    Å).
    • Recommendation: Use Cu-K

      
       for small organic salts to maximize diffraction intensity at higher angles, crucial for determining absolute configuration if chiral.
      

Comparative Data Analysis Framework

Since specific unit cell data for T3P-HCl is proprietary or novel, use the following framework to validate your experimental results against the standard Phenyl Alternative.

Table 1: Structural Parameters for Validation
ParameterTarget: T3P-HCl (Expected Range)Alternative: Phenyl Analog (Typical Reference)Interpretation
Crystal System Monoclinic or OrthorhombicMonoclinic (

)
Lower symmetry in Thiophene analogs often arises from packing inefficiencies.
Space Group

(Racemic) or

(Chiral)

Common for organic salts.
Z Value 44Number of molecules per unit cell.
Density (

)
> 1.25 g/cm³ ~1.15 - 1.20 g/cm³Sulfur atom increases density despite smaller volume.
Disorder Model Required (S-occupancy) Not usually requiredCritical Check: If R-factor is high (>8%), check for thiophene ring flipping (2-position vs 3-position disorder).
Key Structural Metrics to Measure
  • N-H...Cl Geometry:

    • Measure the

      
       distance.
      
    • Standard:

      
       Å.
      
    • Deviation: If

      
       Å, the lattice is loosely packed, suggesting potential stability issues (hygroscopicity).
      
  • Thiophene-Thiophene Interactions:

    • Look for Chalcogen bonding (

      
       or 
      
      
      
      ).
    • Metric: Distance < Sum of van der Waals radii (3.6 Å).

    • Significance: These interactions replace the

      
      -
      
      
      
      stacking of the phenyl alternative, often leading to a "herringbone" packing motif that alters dissolution rates.

Visualization of Workflow

The following diagram illustrates the decision logic for solving the T3P-HCl structure, specifically addressing the common issue of Thiophene disorder.

XRD_Workflow Start Start: Crystal Harvest Screen Unit Cell Screening (Pre-experiment) Start->Screen Collect Data Collection (100 K, >99% Completeness) Screen->Collect Solve Structure Solution (Direct Methods/Dual Space) Collect->Solve Refine Refinement (SHELXL) Solve->Refine CheckDisorder Check: High Thermal Ellipsoids on Thiophene Ring? Refine->CheckDisorder ModelDisorder Apply PART instructions (Split S/C positions) CheckDisorder->ModelDisorder Yes (Ellipsoids > 0.05) Finalize Finalize CIF (Check CIF vs Phenyl Analog) CheckDisorder->Finalize No (Ordered) ModelDisorder->Refine Re-refine

Caption: Workflow for solving Thiophene-amine salt structures, highlighting the critical step of managing ring disorder which distinguishes it from phenyl analogs.

References & Authority

To validate the methodologies and bioisosteric principles cited above, refer to the following authoritative sources:

  • Bioisosterism in Drug Design (Thiophene vs Phenyl):

    • Title: "The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems"[2]

    • Source: National Institutes of Health (PMC) / Springer

    • URL:[Link]

  • Crystallographic Standards for Hydrochloride Salts:

    • Title: "Salt Selection and Optimization Procedures for Pharmaceutical New Chemical Entities"

    • Source: Organic Process Research & Development (ACS)

    • Context: Protocols for HCl salt crystallization and counter-ion selection.

  • Chemical Property Data (3-Thiophen-3-yl-pentan-3-amine HCl):

    • Title: "3-(thiophen-3-yl)pentan-3-amine hydrochloride | CAS 2763758-93-4"[3]

    • Source: Sigma-Aldrich / PubChem

    • URL:[Link] (Note: Link directs to the Thiophene-amine class record for structural verification).

  • Comparative Reference (Phenyl Analog):

    • Title: "Crystal structure analysis of phenyl-alkylamine hydrochlorides"

    • Source: ResearchGate (General Reference for Phenyl-amine packing)

    • URL:[Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Handling of 3-(Thiophen-3-yl)pentan-3-amine hydrochloride

For laboratory professionals engaged in pharmaceutical research and chemical synthesis, the paramount importance of a robust safety culture cannot be overstated. This guide provides an in-depth operational and safety fra...

Author: BenchChem Technical Support Team. Date: March 2026

For laboratory professionals engaged in pharmaceutical research and chemical synthesis, the paramount importance of a robust safety culture cannot be overstated. This guide provides an in-depth operational and safety framework for handling 3-(Thiophen-3-yl)pentan-3-amine hydrochloride (CAS No. 2763758-93-4). In the absence of a specific Safety Data Sheet (SDS) for this compound, the following protocols are synthesized from the known hazards associated with structurally similar thiophene derivatives and amine hydrochlorides. It is imperative to treat this compound with a high degree of caution, assuming it may possess hazards characteristic of its chemical class.

Precautionary Assessment: Understanding the Risks

Essential Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial when handling 3-(Thiophen-3-yl)pentan-3-amine hydrochloride to prevent contact and inhalation. The following table outlines the recommended PPE based on general guidelines for handling amines and thiophene compounds[3][4][5].

PPE CategoryRecommended EquipmentRationale and Best Practices
Eye and Face Protection Chemical safety goggles and a face shieldMust be worn at all times to protect against potential splashes of solutions or contact with airborne powder. A face shield should be used in conjunction with goggles for maximum protection[6][7][8].
Hand Protection Compatible chemical-resistant gloves (e.g., Nitrile or Neoprene)Gloves should be inspected before each use and removed using the proper technique to avoid skin contact. Contaminated gloves must be disposed of immediately as hazardous waste in accordance with laboratory procedures and local regulations[7][8][9][10].
Body Protection A laboratory coat or a chemical-resistant apronA lab coat is essential to protect personal clothing from contamination. For procedures with a higher risk of splashes, a chemical-resistant apron should be worn over the lab coat[3][9].
Respiratory Protection NIOSH-approved respirator with an appropriate particulate filterAll handling of the solid compound should be conducted in a certified chemical fume hood to minimize inhalation exposure. If there is a risk of generating dust or aerosols and engineering controls are insufficient, a properly fitted respirator is required[3][6][11].

Operational Plan: From Handling to Disposal

A systematic workflow is critical for ensuring safety and minimizing contamination. The following step-by-step procedures provide a clear guide for the handling and disposal of 3-(Thiophen-3-yl)pentan-3-amine hydrochloride.

Handling Protocol
  • Engineering Controls : All weighing and manipulation of the solid compound, as well as the preparation of solutions, must be conducted in a certified chemical fume hood to control airborne exposure[3][6]. The ventilation system should be explosion-resistant, especially when working with flammable solvents[10].

  • Avoiding Contamination : Use non-sparking tools and ground all equipment to prevent static discharge, which could be an ignition source[6][12]. Handle the solid material carefully to avoid the formation of dust and aerosols[3][6].

  • Personal Hygiene : Do not eat, drink, or smoke in the laboratory. Hands should be washed thoroughly after handling the chemical, even if gloves were worn[3][9].

  • Storage : Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area[7]. Keep it away from heat, sparks, open flames, and incompatible materials such as oxidizing agents[6][12].

Spill and Emergency Procedures
  • Minor Spills : For small spills, evacuate unnecessary personnel. Wearing appropriate PPE, absorb the spill with an inert material like sand or dry earth. Collect the material in a sealed, labeled container for hazardous waste disposal. Ventilate the area and wash the spill site after cleanup is complete. Do not allow the product to enter drains[6][9].

  • Fire : In case of a fire, use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish it. Water spray can be used to cool containers. Be aware that vapors may travel to an ignition source and flash back[6]. Firefighters should wear self-contained breathing apparatus and full protective gear.

Disposal Plan

The disposal of 3-(Thiophen-3-yl)pentan-3-amine hydrochloride and any contaminated materials must be handled as hazardous waste in accordance with all local, state, and federal regulations.

  • Waste Segregation : Collect all waste contaminated with the compound, including used gloves, absorbent paper, and empty containers, in a designated and clearly labeled hazardous waste container[3][13].

  • Container Management : Ensure the waste container is properly sealed and stored in a designated satellite accumulation area within the lab[13].

  • Disposal : Arrange for the disposal of the hazardous waste through an approved environmental health and safety (EHS) department or a licensed contractor[13]. Do not dispose of this chemical in the sewer system[6].

  • Empty Containers : Triple rinse empty containers with a suitable solvent. The rinsate should be collected and disposed of as hazardous waste[6].

Workflow for Safe Handling

The following diagram outlines the critical steps for safely managing 3-(Thiophen-3-yl)pentan-3-amine hydrochloride in a laboratory setting.

cluster_prep Preparation cluster_handling Handling cluster_cleanup Post-Handling cluster_emergency Emergency Response Risk Assessment Risk Assessment Gather PPE Gather PPE Risk Assessment->Gather PPE Verify Fume Hood Verify Fume Hood Gather PPE->Verify Fume Hood Weighing Weighing Verify Fume Hood->Weighing Dissolving Dissolving Weighing->Dissolving Reaction Reaction Dissolving->Reaction Decontaminate Decontaminate Reaction->Decontaminate Segregate Waste Segregate Waste Decontaminate->Segregate Waste Dispose Waste Dispose Waste Segregate Waste->Dispose Waste Spill Spill Fire Fire Exposure Exposure Handling Handling Handling->Spill Handling->Fire Handling->Exposure

Safe Handling Workflow Diagram

References

  • Benchchem.
  • Benchchem. Navigating the Safe Handling of Pyreno(1,2-b)
  • Enamine.
  • Creative Peptides. What are the Health and Safety Guidelines for Using Amines?
  • Sigma-Aldrich. 3-(thiophen-3-yl)pentan-3-amine hydrochloride.
  • PubChem. Thiophen-3-amine hydrochloride.
  • Cameo Chemicals. Thiophene.
  • MilliporeSigma.
  • NJ.gov. Hazard Summary: Thiophene.
  • Scribd. Thiophene-2-Ethylamine Safety Guide.
  • Creative Peptides. How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide.
  • Industrial Safety Tips. PPE For Chemical Handling With Example.
  • TCI Chemicals.
  • Ambeed.
  • Fisher Scientific.
  • Fisher Scientific.
  • Cayman Chemical.
  • MilliporeSigma. Pentan-3-amine hydrochloride.
  • Benchchem. Navigating the Safe Disposal of (S)-3-(Thiophen-2-ylthio)butanoic Acid.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.